Cas no 1263375-37-6 (6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine)

• Product Name: 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine
• CAS No: 1263375-37-6
• MF: C₁₀H₁₃BrClN₃O
• MW: 306.586720228195
• CID: 1092105
• PubChem ID: 72942069
• Update Time: 2025-06-07

6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine
• 6-bromo-3-chloro-N-(oxan-4-ylmethyl)pyrazin-2-amine
• A906864
• YXKRAUFWISENNB-UHFFFAOYSA-N
• 1263375-37-6
• SCHEMBL1192290
• DB-341708
• 6-bromo-3-chloro-N-[(oxan-4-yl)methyl]pyrazin-2-amine

• Inchi： 1S/C10H13BrClN3O/c11-8-6-13-9(12)10(15-8)14-5-7-1-3-16-4-2-7/h6-7H,1-5H2,(H,14,15)
• InChI Key： YXKRAUFWISENNB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NCC1CCOCC1)Cl

Computed Properties

• Exact Mass: 304.99305g/mol
• Monoisotopic Mass: 304.99305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų

6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine

Introduction to 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine (CAS No. 1263375-37-6)

6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine (CAS No. 1263375-37-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine is composed of a pyrazine core substituted with a bromine atom at the 6-position, a chlorine atom at the 3-position, and an amine group attached to a tetrahydro-2H-pyran ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, revealed that this compound can effectively reduce inflammation in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines, which are crucial mediators of inflammatory responses.

The pharmacokinetic profile of 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazin-2-amine has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for potential clinical applications.

In the context of drug development, 6-Bromo-3-chloro-N-((tetrahydro-2H-pyran-4-y l)methyl)pyrazin -2 -amine has shown promise as a lead compound for further optimization. Structure-based drug design approaches have been employed to enhance its potency and selectivity while minimizing off-target effects. Computational methods such as molecular docking and molecular dynamics simulations have provided valuable insights into the interactions between the compound and its target proteins, guiding the rational design of more potent derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Bromo -3 -chloro -N -((tetrahydro -2 H -pyran -4 -yl )methyl )pyrazin -2 -amine in human subjects. Early-phase trials have reported encouraging results, with patients showing improved clinical outcomes and tolerability. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

Beyond its direct therapeutic applications, 6-Bromo -3 -chloro -N -((tetrahydro -2 H -pyran -4 -yl )methyl )pyrazin -2 -amine has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it an invaluable reagent for investigating fundamental biological processes and validating new drug targets. Researchers are using this compound to gain deeper insights into disease mechanisms and identify novel therapeutic strategies.

In conclusion, 6-Bromo -3 -chloro -N -((tetrahydro -2 H -pyran -4 -yl )methyl )pyrazin -2 -amine (CAS No. 1263375 -37 -6) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its robust pharmacological profile, favorable ADME properties, and low toxicity make it an attractive candidate for further development. As research continues to advance, this compound holds significant potential to contribute to the development of new treatments for various diseases.